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Compound of Interest

Compound Name: 2-(Methylamino)-4,6-pyrimidinediol

Cat. No.: B3332168 Get Quote

CAS Number: 959244-40-7

This technical guide provides a comprehensive overview of 2-(Methylamino)-4,6-
pyrimidinediol, a pyrimidine derivative of interest to researchers and professionals in drug

development. Due to the limited availability of in-depth experimental data in publicly accessible

literature, this guide focuses on the fundamental properties of the compound and outlines

general methodologies for the synthesis and evaluation of similar pyrimidine derivatives.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 2-(Methylamino)-4,6-
pyrimidinediol is presented below. This information is crucial for its handling, formulation, and

analytical characterization.

Property Value Source

CAS Number 959244-40-7 [1]

Molecular Formula C₅H₇N₃O₂ [1]

Molecular Weight 141.13 g/mol [1]

SMILES OC1=NC(NC)=NC(O)=C1 [1]

MDL Number MFCD10574733 [1]
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(Methylamino)-4,6-
pyrimidinediol is not readily available in the reviewed literature, the synthesis of structurally

related pyrimidine derivatives typically proceeds through the condensation of a β-dicarbonyl

compound (or its equivalent) with a guanidine derivative.

General Synthesis Workflow for Pyrimidine Derivatives
A generalized workflow for the synthesis of 2-amino-4,6-dihydroxypyrimidine derivatives is

depicted below. This serves as a foundational methodology that can be adapted for the

synthesis of 2-(Methylamino)-4,6-pyrimidinediol.
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Caption: Generalized workflow for the synthesis of 2-(Methylamino)-4,6-pyrimidinediol.

Biological Activity and Potential Applications
The biological activities of 2-(Methylamino)-4,6-pyrimidinediol have not been extensively

reported. However, the pyrimidine scaffold is a common feature in a wide range of biologically

active molecules, suggesting potential therapeutic applications for this compound. Analogous

pyrimidine derivatives have demonstrated a variety of pharmacological effects, including:

Antimicrobial Activity: Many pyrimidine derivatives exhibit antibacterial and antifungal

properties.

Anti-inflammatory Effects: Some pyrimidines can modulate inflammatory pathways.
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Anticancer Properties: The pyrimidine core is present in several anticancer drugs that

interfere with nucleic acid synthesis or kinase signaling.

Hypothetical Signaling Pathway Involvement
Based on the activities of related pyrimidine compounds, 2-(Methylamino)-4,6-pyrimidinediol
could potentially interact with various cellular signaling pathways. A hypothetical pathway,

illustrating a possible mechanism of action as a kinase inhibitor, is presented below. It is

important to note that this is a generalized representation and requires experimental validation

for this specific compound.
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Caption: Hypothetical signaling pathway showing potential inhibition by 2-(Methylamino)-4,6-
pyrimidinediol.

Future Directions
The lack of comprehensive data on 2-(Methylamino)-4,6-pyrimidinediol highlights the need

for further investigation. Future research should focus on:

Development of a robust and scalable synthesis protocol.

Comprehensive screening for biological activities, including antimicrobial, anti-inflammatory,

and anticancer effects.

Elucidation of the mechanism of action and identification of specific molecular targets and

signaling pathways.

Quantitative structure-activity relationship (SAR) studies to optimize the pyrimidine scaffold

for enhanced therapeutic efficacy.

This technical guide serves as a foundational resource for researchers and drug development

professionals interested in 2-(Methylamino)-4,6-pyrimidinediol. While specific experimental

data is currently limited, the information provided on its chemical properties and the general

methodologies for related compounds offers a starting point for future research and

development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-depth Technical Guide: 2-(Methylamino)-4,6-
pyrimidinediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3332168#2-methylamino-4-6-pyrimidinediol-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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